Cas no 2680828-64-0 (2-Acetamido-5-methylpyrimidine-4-carboxylic acid)

• Product Name: 2-Acetamido-5-methylpyrimidine-4-carboxylic acid
• CAS No: 2680828-64-0
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 5649569
• PubChem ID: 165937622
• Update Time: 2025-05-26

2-Acetamido-5-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271898
• 2-acetamido-5-methylpyrimidine-4-carboxylic acid
• 2680828-64-0
• 2-Acetamido-5-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C8H9N3O3/c1-4-3-9-8(10-5(2)12)11-6(4)7(13)14/h3H,1-2H3,(H,13,14)(H,9,10,11,12)
• InChI Key： VCWQLFCTAYYNMX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN=C(NC(C)=O)N=1)=O

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-Acetamido-5-methylpyrimidine-4-carboxylic acid

Introduction to 2-Acetamido-5-methylpyrimidine-4-carboxylic acid (CAS No. 2680828-64-0)

2-Acetamido-5-methylpyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680828-64-0, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule, featuring a pyrimidine core with functional groups that include an acetamide and a carboxylic acid moiety, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The compound’s structure consists of a six-membered pyrimidine ring substituted at the 5-position with a methyl group and at the 4-position with a carboxylic acid group. Additionally, the 2-position of the ring is occupied by an acetamide group, which introduces both polarizability and reactivity. This combination of functional groups makes 2-Acetamido-5-methylpyrimidine-4-carboxylic acid a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in pyrimidine derivatives due to their wide range of biological activities. Pyrimidines are fundamental components of nucleic acids, and modifications to their core structure often lead to compounds with therapeutic potential. The presence of both an acetamide and a carboxylic acid in 2-Acetamido-5-methylpyrimidine-4-carboxylic acid provides multiple sites for chemical modification, enabling the synthesis of diverse analogs for drug discovery.

One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. The pyrimidine scaffold is closely related to natural nucleobases, making it a plausible candidate for interfering with viral replication or inhibiting tumor growth. Furthermore, the electron-withdrawing nature of the carboxylic acid group can enhance binding interactions with biological targets, improving drug efficacy.

Recent studies have highlighted the importance of 2-Acetamido-5-methylpyrimidine-4-carboxylic acid in medicinal chemistry. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory activity against various enzymes involved in cancer metabolism. For instance, modifications at the 5-methyl position have been shown to modulate the binding affinity of kinase inhibitors, leading to more potent therapeutic effects. Similarly, variations in the acetamide moiety have been explored to optimize solubility and bioavailability.

The synthesis of 2-Acetamido-5-methylpyrimidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetamide group typically involves reductive amination or acetylation reactions, while the carboxylic acid can be obtained through oxidation or hydrolysis of ester precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high selectivity.

The pharmacological profile of 2-Acetamido-5-methylpyrimidine-4-carboxylic acid has been investigated through both computational modeling and experimental assays. Molecular docking studies have predicted its interaction with proteins such as DNA polymerases and transcription factors, suggesting potential applications in antiviral therapy. In vitro experiments have further corroborated these findings by demonstrating inhibitory effects on specific enzymatic targets relevant to cancer progression.

Given its promising biological properties, 2-Acetamido-5-methylpyrimidine-4-carboxylic acid represents a cornerstone in the development of next-generation therapeutics. Ongoing research aims to explore its potential as a lead compound for drug candidates targeting diseases such as cancer and viral infections. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The versatility of 2-Acetamido-5-methylpyrimidine-4-carboxylic acid extends beyond its direct use as a drug candidate. It serves as a valuable intermediate in the synthesis of more complex molecules, allowing chemists to tailor properties such as potency, selectivity, and pharmacokinetics. This adaptability makes it an indispensable tool in modern drug discovery pipelines.

In conclusion,2-Acetamido-5-methylpyrimidine-4-carboxylic acid (CAS No. 2680828-64-0) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key player in the development of innovative therapies against various diseases. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is sure to grow.